Cas no 1804052-19-4 (4-Fluoro-3-methyl-5-nitromandelic acid)

• Product Name: 4-Fluoro-3-methyl-5-nitromandelic acid
• CAS No: 1804052-19-4
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 4942196
• Update Time: 2025-05-27

4-Fluoro-3-methyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-5-nitromandelic acid

• Inchi： 1S/C9H8FNO5/c1-4-2-5(8(12)9(13)14)3-6(7(4)10)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： ASTFONRKIGFZQN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C)C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 4-Fluoro-3-methyl-5-nitromandelic acid

Comprehensive Analysis of 4-Fluoro-3-methyl-5-nitromandelic acid (CAS No. 1804052-19-4): Properties, Applications, and Research Insights

The compound 4-Fluoro-3-methyl-5-nitromandelic acid (CAS No. 1804052-19-4) is a fluorinated derivative of mandelic acid, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The presence of a fluoro group and a nitro moiety in its aromatic ring enhances its reactivity and potential applications in drug discovery and organic synthesis. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, a topic frequently searched in academic and industrial databases.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in agrochemicals, pharmaceuticals, and materials science. 4-Fluoro-3-methyl-5-nitromandelic acid stands out due to its potential as a precursor for biologically active molecules. Its nitro group offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry. This aligns with the growing trend of optimizing drug-like properties through structural modifications, a hot topic in AI-driven drug design platforms.

From a synthetic perspective, the compound's stereocenter and electron-withdrawing groups (e.g., fluoro and nitro) make it an attractive candidate for studying enantioselective reactions. Such reactions are critical for producing optically pure pharmaceuticals, a key focus area for regulatory agencies and manufacturers. Searches for chiral resolution techniques and green chemistry alternatives often highlight the need for compounds like 4-Fluoro-3-methyl-5-nitromandelic acid to reduce waste and improve efficiency.

The compound's physicochemical properties, such as solubility and stability under varying pH conditions, are also of interest to formulators. Questions like "How to improve the bioavailability of fluorinated APIs?" or "Role of nitro groups in prodrug design" frequently appear in scientific forums, underscoring the relevance of this molecule. Its potential as a metabolite or degradation product in environmental studies further broadens its scope, linking it to sustainability-focused research.

In summary, 4-Fluoro-3-methyl-5-nitromandelic acid (CAS No. 1804052-19-4) represents a multifaceted compound with applications spanning asymmetric catalysis, medicinal chemistry, and materials science. Its alignment with trending topics like precision synthesis and sustainable methodologies ensures its continued relevance in both academic and industrial settings.